Cas no 868213-21-2 (3-{2-5-methyl-2-(propan-2-yl)phenoxyethyl}-2,3-dihydro-1,3-benzoxazol-2-one)

• Product name: 3-{2-5-methyl-2-(propan-2-yl)phenoxyethyl}-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 868213-21-2
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5778697
• PubChem ID: 2147691

3-{2-5-methyl-2-(propan-2-yl)phenoxyethyl}-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• MLS000094211
• STK865867
• HMS3309P10
• CCG-142600
• 3-(2-(2-isopropyl-5-methylphenoxy)ethyl)benzo[d]oxazol-2(3H)-one
• F1764-0017
• 868213-21-2
• 3-[2-(2-isopropyl-5-methylphenoxy)ethyl]-1,3-benzoxazol-2(3H)-one
• HMS2154O23
• 3-{2-[5-methyl-2-(propan-2-yl)phenoxy]ethyl}-1,3-benzoxazol-2(3H)-one
• 3-[2-(5-methyl-2-propan-2-ylphenoxy)ethyl]-1,3-benzoxazol-2-one
• AKOS001139077
• CHEMBL1523429
• MLS002588320
• 3-{2-[5-methyl-2-(propan-2-yl)phenoxy]ethyl}-2,3-dihydro-1,3-benzoxazol-2-one
• AT-057/43199667
• SMR000029801
• Z57728932
• 2(3H)-Benzoxazolone, 3-[2-[5-methyl-2-(1-methylethyl)phenoxy]ethyl]-
• 3-{2-5-methyl-2-(propan-2-yl)phenoxyethyl}-2,3-dihydro-1,3-benzoxazol-2-one

• Inchi： 1S/C19H21NO3/c1-13(2)15-9-8-14(3)12-18(15)22-11-10-20-16-6-4-5-7-17(16)23-19(20)21/h4-9,12-13H,10-11H2,1-3H3
• InChI Key： GWAXSVQSMDRLQT-UHFFFAOYSA-N
• SMILES： O(CCN1C(=O)OC2C=CC=CC1=2)C1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų
• XLogP3: 4.5

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 461.0±55.0 °C(Predicted)
• pka: -0.65±0.20(Predicted)

Additional information on 3-{2-5-methyl-2-(propan-2-yl)phenoxyethyl}-2,3-dihydro-1,3-benzoxazol-2-one

Comprehensive Overview of 3-{2-5-methyl-2-(propan-2-yl)phenoxyethyl}-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 868213-21-2)

The compound 3-{2-5-methyl-2-(propan-2-yl)phenoxyethyl}-2,3-dihydro-1,3-benzoxazol-2-one, identified by its CAS No. 868213-21-2, is a specialized chemical entity that has garnered significant interest in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzoxazolone core and a phenoxyethyl side chain, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to the development of novel therapeutic agents or crop protection solutions.

In recent years, the demand for heterocyclic compounds like 3-{2-5-methyl-2-(propan-2-yl)phenoxyethyl}-2,3-dihydro-1,3-benzoxazol-2-one has surged due to their versatility in drug discovery. The compound's CAS No. 868213-21-2 is frequently searched in academic databases, reflecting its relevance in modern chemistry. Its structural motifs, such as the benzoxazol-2-one ring, are known to exhibit antimicrobial, anti-inflammatory, and even anticancer properties, aligning with current trends in precision medicine and sustainable agriculture.

One of the most compelling aspects of 868213-21-2 is its potential role in addressing drug resistance, a critical global health challenge. Scientists are exploring its derivatives as inhibitors of resistant bacterial strains, leveraging its phenoxyethyl moiety to enhance binding affinity. Additionally, its application in agrochemical formulations is under investigation, particularly for its ability to target pests while minimizing environmental impact—a topic of high interest among sustainability advocates.

The synthesis of 3-{2-5-methyl-2-(propan-2-yl)phenoxyethyl}-2,3-dihydro-1,3-benzoxazol-2-one involves multi-step organic reactions, often starting from readily available precursors like 5-methyl-2-isopropylphenol. Optimizing its yield and purity remains a focus for industrial chemists, as scalability is essential for commercial viability. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with regulatory standards.

From an SEO perspective, queries like "benzoxazolone derivatives uses" or "CAS 868213-21-2 suppliers" highlight the compound's commercial and academic appeal. Its inclusion in patent filings and research papers further underscores its potential. As the scientific community continues to unravel its properties, 3-{2-5-methyl-2-(propan-2-yl)phenoxyethyl}-2,3-dihydro-1,3-benzoxazol-2-one is poised to play a pivotal role in advancing both human health and agricultural innovation.